Cas no 191997-12-3 (N~1~-[3-(Dimethylamino)propyl]cyclohexane-1,4-diamine)

• Product Name: N~1~-[3-(Dimethylamino)propyl]cyclohexane-1,4-diamine
• CAS No: 191997-12-3
• MF: C₁₁H₂₅N₃
• MW: 199.336302518845
• CID: 2787400
• PubChem ID: 54383210
• Update Time: 2025-04-21

N~1~-[3-(Dimethylamino)propyl]cyclohexane-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• AKOS018282328
• SCHEMBL6657954
• N~1~-[3-(Dimethylamino)propyl]cyclohexane-1,4-diamine
• DTXSID50710985
• 191997-12-3

• Inchi： 1S/C11H25N3/c1-14(2)9-3-8-13-11-6-4-10(12)5-7-11/h10-11,13H,3-9,12H2,1-2H3
• InChI Key： VBJZTKLCVIAMIA-UHFFFAOYSA-N
• SMILES： N(CCCN(C)C)C1CCC(CC1)N

Computed Properties

• Exact Mass: 199.204847810Da
• Monoisotopic Mass: 199.204847810Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.3Ų